Cas no 472-26-4 (Telocinobufagin)

• Product Name: Telocinobufagin
• CAS No: 472-26-4
• MF: C₂₄H₃₄O₅
• MW: 402.523767948151
• MDL: MFCD00468034
• CID: 329491
• PubChem ID: 259991
• Update Time: 2025-04-19

Telocinobufagin Chemical and Physical Properties

Names and Identifiers

• Bufa-20,22-dienolide,3,5,14-trihydroxy-, (3b,5b)-
• Telocinobufogenin
• Telocinobufagin
• 5-[(3S,5S,10R,13R,14S,17S)-3,5,14-trihydroxy-10,13-dimethyl-2,3,4,6,7,8,9,11,12,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthren-17-yl]pyran-2-one
• 5-[(3S,5S,8R,9S,10R,13R,14S,17R)-3,5,14-trihydroxy-10,13-dimethyl-2,3,4,6,7,8,9,11,12,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthren-17-yl]pyran-2-one
• 3,5,14-Trihydroxybufa-20,22-dienolide
• Telecinobufagin
• Telobufotoxin
• (3beta,5beta)-3,5,14-Trihydroxybufa-20,22-dienolide
• Telobufotoxin;
• SCHEMBL866975
• NSC119989
• Bufa-20,22-dienolide, 3,5,14-trihydroxy-, (3beta,5beta)-
• 5.beta.-Bufa-20, 3.beta.,5,14-trihydroxy-
• 3-beta,5,14-Trihydroxy-5-beta-bufa-20,22-dienolide
• Q27151407
• MS-26870
• BDBM50593518
• 4-18-00-02553 (Beilstein Handbook Reference)
• NSC-119989
• BRN 0056287
• NSC-90782
• Telobufotoxin;Telocinobufogenin
• CS-3703
• NSC 119989
• 5beta-Bufa-20,22-dienolide, 3beta,5,14-trihydroxy-
• HY-N0885
• 3beta,5beta,14-trihydroxy-bufa-20,22-dienolide
• 472-26-4
• NCGC00485919-01
• C17072
• AKOS030526152
• 3beta,5,14-Trihydroxy-5beta-bufa-20,22-dienolide
• Bufa-20, 3,5,14-trihydroxy-, (3.beta.,5.beta.)-
• MFCD00468034
• 5-beta-BUFA-20,22-DIENOLIDE, 3-beta,5,14-TRIHYDROXY-
• DTXSID701316861
• CHEBI:80908
• NSC90782
• CHEMBL463273
• Bufa-20,22-dienolide, 3,5,14-trihydroxy-, (3beta,5beta)-(9CI)
• 5-((3S,5S,8R,9S,10R,13R,14S,17R)-3,5,14-trihydroxy-10,13-dimethyl-2,3,4,6,7,8,9,11,12,15,16,17-dodecahydro-1H-cyclopenta(a)phenanthren-17-yl)pyran-2-one
• 5beta-Bufa-20,22-dienolide, 3beta,5,14-trihydroxy-(8CI)
• 5.beta.-Bufa-20,22-dienolide, 3.beta.,5,14-trihydroxy-
• DA-58387
• Bufa-20,22-dienolide, 3,5,14-trihydroxy-, (3.beta.,5.beta.)-
• 3beta,5beta,14beta-trihydroxy-bufa-20,22-dienolide

• MDL： MFCD00468034
• Inchi： 1S/C24H34O5/c1-21-9-5-16(25)13-23(21,27)11-7-19-18(21)6-10-22(2)17(8-12-24(19,22)28)15-3-4-20(26)29-14-15/h3-4,14,16-19,25,27-28H,5-13H2,1-2H3/t16-,17+,18-,19+,21+,22+,23-,24-/m0/s1
• InChI Key： PBSOJKPTQWWJJD-ZBDZJSKLSA-N
• SMILES： O[C@]12CC[C@H](C3=COC(C=C3)=O)[C@@]1(C)CC[C@@H]1[C@@]3(C)CC[C@@H](C[C@]3(CC[C@@H]21)O)O
• BRN： 0056287

Computed Properties

• Exact Mass: 402.24100
• Monoisotopic Mass: 402.24062418 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 29
• Rotatable Bond Count: 1
• Complexity: 788
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 8
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 87
• Molecular Weight: 402.5

Experimental Properties

• Color/Form: Powder
• Density: 1.311
• Melting Point: No data available
• Boiling Point: 589.6±50.0 °C at 760 mmHg
• Flash Point: 201.0±23.6 °C
• Refractive Index: 1.624
• PSA: 90.90000
• LogP: 3.35680

Telocinobufagin Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month

Related Categories

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• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Bufanolides and derivatives
• Other Chemical Reagents